Cas no 400629-31-4 (2-bromo-1-nitrophenylacetic acid)

• Product Name: 2-bromo-1-nitrophenylacetic acid
• CAS No: 400629-31-4
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 3036515
• PubChem ID: 59120706
• Update Time: 2025-04-21

2-bromo-1-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-nitrophenylacetic acid
• (3-bromo-2-nitrophenyl)aceticacid
• (3-bromo-2-nitrophenyl)acetic acid
• 400629-31-4
• 2-(3-bromo-2-nitrophenyl)acetic acid
• 3-Bromo-2-nitrophenylacetic acid
• MFCD18392318
• G89528

• Inchi： 1S/C8H6BrNO4/c9-6-3-1-2-5(4-7(11)12)8(6)10(13)14/h1-3H,4H2,(H,11,12)
• InChI Key： YZHIDRWIMKSVGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])CC(=O)O

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.94802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.50760